Cas no 63155-11-3 (Ethyl 2-(pyrimidin-2-yl)acetate)

• Product Name: Ethyl 2-(pyrimidin-2-yl)acetate
• CAS No: 63155-11-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09953517
• CID: 58001
• PubChem ID: 12367105
• Update Time: 2025-06-09

Ethyl 2-(pyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyrimidin-2-yl)acetate
• 2-Pyrimidineacetic acid ethyl ester
• ethyl 2-pyrimidin-2-ylacetate
• 2-Pyrimidineacetic acid, ethyl ester (9CI)
• Ethyl 2-(2-Pyrimidyl)acetate
• 2-Pyrimidineacetic acid, ethyl ester
• Ethyl (pyrimidin-2-yl)acetate
• PYRIMIDIN-2-YL-ACETIC ACID ETHYL ESTER
• 2-Pyrimidineaceticacid, ethyl ester
• PubChem18563
• ethyl 2-pyrimidinylacetate
• ethyl (2-pyrimidinyl)acetate
• (ethoxycarbonylmethyl)pyrimidine
• DZQZAEMLHNEMEN-UHFFFAOYSA-N
• Ethyl 2-(pyrimidin-2-yl);acet
• SY007015
• MFCD09953517
• AM20100560
• SCHEMBL7890254
• ethyl2-(pyrimidin-2-yl)acetate
• 63155-11-3
• AC-25241
• AKOS006311316
• ETHYL PYRIMIDINE-2-ACETATE
• A25936
• J-510317
• DS-10518
• DTXSID60494582
• PB14776
• CS-W003699
• FT-0648659
• 2-Pyrimidineacetic acid ethyl ester;2-Pyrimidineacetic acid, ethyl ester (9CI)
• DB-032202

• MDL： MFCD09953517
• Inchi： 1S/C8H10N2O2/c1-2-12-8(11)6-7-9-4-3-5-10-7/h3-5H,2,6H2,1H3
• InChI Key： DZQZAEMLHNEMEN-UHFFFAOYSA-N
• SMILES： O(C(CC1N=CC=CN=1)=O)CC

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.144
• Melting Point: No data available
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• Refractive Index: 1.504
• PSA: 52.08000
• LogP: 0.58220
• Vapor Pressure: No data available

Ethyl 2-(pyrimidin-2-yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on Ethyl 2-(pyrimidin-2-yl)acetate

Recent Advances in the Application of Ethyl 2-(pyrimidin-2-yl)acetate (CAS: 63155-11-3) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(pyrimidin-2-yl)acetate (CAS: 63155-11-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its pyrimidine core and ester functionality, serves as a key building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders. The growing interest in this compound is reflected in the increasing number of publications and patents citing its use in innovative synthetic routes and pharmacological applications.

One of the most notable advancements involving Ethyl 2-(pyrimidin-2-yl)acetate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrimidine moiety of this compound provides an ideal scaffold for interacting with the ATP-binding site of various kinases. Recent research has demonstrated the efficacy of derivatives of Ethyl 2-(pyrimidin-2-yl)acetate in inhibiting specific kinases implicated in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the development of a series of pyrimidine-based inhibitors using this compound as a starting material, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, Ethyl 2-(pyrimidin-2-yl)acetate has also been investigated for its potential in antimicrobial drug development. The rise of antibiotic-resistant pathogens has necessitated the discovery of new chemical entities with novel mechanisms of action. Researchers have utilized this compound to synthesize analogs with enhanced antibacterial and antifungal properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyrimidine-acetate hybrids that exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Candida albicans. These findings underscore the compound's versatility as a pharmacophore in addressing global health challenges.

The synthetic accessibility of Ethyl 2-(pyrimidin-2-yl)acetate further enhances its appeal in pharmaceutical research. Recent methodological advancements have enabled more efficient and scalable routes to its production, facilitating its incorporation into high-throughput screening campaigns and combinatorial chemistry libraries. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic protocol that improves yield and purity while reducing environmental impact, aligning with the principles of green chemistry. Such innovations are critical for accelerating the drug discovery process and reducing costs associated with large-scale production.

Looking ahead, the potential of Ethyl 2-(pyrimidin-2-yl)acetate in chemical biology and drug discovery appears boundless. Ongoing research is exploring its use in targeted drug delivery systems, where its chemical functionality can be leveraged to conjugate with nanoparticles or antibodies. Additionally, computational studies are increasingly being employed to predict the bioactivity of its derivatives, enabling more rational design of novel therapeutics. As the scientific community continues to unravel the full spectrum of its applications, Ethyl 2-(pyrimidin-2-yl)acetate is poised to remain a cornerstone in the development of next-generation pharmaceuticals.